Cas no 78109-26-9 (1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one)

• Product Name: 1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one
• CAS No: 78109-26-9
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD18829616
• CID: 551508
• PubChem ID: 5252045
• Update Time: 2025-04-19

1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-imidazo[1,2-a]pyrazin-3-yl-Ethanone
• 1-(IMIDAZO[1,2-A]PYRAZIN-3-YL)ETHANONE
• Ethanone,1-imidazo[1,2-a]pyrazin-3-yl-
• 1-(2-Hydroxyethyl)-4-isobutyl-piperazine
• 2-(4-isobutyl-piperazin-1-yl)-ethanol
• 2-(4-Isobutylpiperazin-1-yl)ethanol
• 3-(1-Oxoethyl)imidazo[1,2-a]pyrazine
• 3-(1-Oxoethyl)imidazo< 1,2-a> pyrazine
• AC1NHGBA
• CTK4H2653
• T6748712
• Ethanone, 1-imidazo[1,2-a]pyrazin-3-yl- (9CI)
• 1-{imidazo[1,2-a]pyrazin-3-yl}ethan-1-one
• SY321167
• 1-imidazo[1,2-a]pyrazin-3-ylethanone
• SCHEMBL1203406
• PB43461
• AKOS022714815
• MFCD18829616
• 78109-26-9
• BS-18151
• CS-0054122
• Ethanone,1-imidazo[1,2-a]pyrazin-3-yl-(9ci)
• C76500
• EN300-1846462
• 1-{IMIDAZO[1,2-A]PYRAZIN-3-YL}ETHANONE
• DB-093036

• MDL： MFCD18829616
• Inchi： 1S/C8H7N3O/c1-6(12)7-4-10-8-5-9-2-3-11(7)8/h2-5H,1H3
• InChI Key： HBDVLCJBSKMBHQ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines